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Compound of Interest

Compound Name: SB 218795

Cat. No.: B1680806

For Researchers, Scientists, and Drug Development Professionals

Introduction

SB 218795 is a potent and selective non-peptide antagonist of the neurokinin-3 (NK3) receptor,
a G-protein coupled receptor (GPCR) that plays a significant role in various physiological
processes within the central nervous system. The endogenous ligand for the NK3 receptor is
neurokinin B (NKB), a member of the tachykinin family of neuropeptides. The NK3 receptor
system is implicated in a range of neurological functions and disorders, making SB 218795 a
valuable pharmacological tool for elucidating these pathways and a potential lead compound
for therapeutic development. This guide provides an in-depth overview of SB 218795, including
its pharmacological properties, key experimental protocols for its characterization, and
visualization of the relevant signaling pathways.

Core Data Presentation

The following tables summarize the quantitative pharmacological data for SB 218795,
facilitating a clear comparison of its binding affinity, selectivity, and functional potency.

Table 1: Receptor Binding Affinity and Selectivity of SB 218795
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Selectivity
Receptor .
Ligand Ki (nM) Fold (vs. Reference
Target
hNK3)
Human NK3
SB 218795 13 - [1](2]
(hNK3)
Human NK2
SB 218795 ~1170 ~90 [1][2]
(hNK2)
Human NK1
SB 218795 >91000 >7000 [1]12]
(hNK1)
Table 2: Functional Antagonist Potency of SB 218795
. TissuelCell
Assay Type Agonist ) pKa Reference
Line
Contraction ] Rabbit Iris
Senktide ) - [1]
Assay Sphincter
) CHO cells
Calcium ] ] ]
o Senktide expressing rabbit 7.4 [3]
Mobilization
NK3 receptor
CHO cells
Calcium ) )
o [MePhe’]-NKB expressing rabbit 7.9 [3]
Mobilization

NKS3 receptor

Signaling Pathways

The NK3 receptor is a canonical Gag/11-coupled receptor. Upon agonist binding, it initiates a
well-defined intracellular signaling cascade.
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Intracellular Space

Plasma Membrane

1. Membrane Preparation
(e.g., from CHO cells expressing hNK3R)

2. Assay Setup
- Serial dilutions of SB 218795
- Fixed concentration of radioligand (e.g., [*2°I]-MePhe?-NKB)
- Membrane preparation

3. Incubation
(to reach binding equilibrium)

4. Rapid Filtration
(to separate bound from free radioligand)

5. Scintillation Counting
(to quantify bound radioactivity)

6. Data Analysis
- Determine ICso
- Calculate Ki using Cheng-Prusoff equation
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Day 1: Habituation
(30 min in startle chambers)

Day 2: Baseline Startle
(30 white-noise bursts)

Day 3: Fear Conditioning
- Pre-treatment with SB 218795 or vehicle
- 10 light-footshock pairings

Day 4: FPS Testing
- Measure startle response to noise alone
- Measure startle response to noise + light cue

Data Analysis
(Compare startle amplitudes between groups)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1680806#sb-218795-for-neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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